molecular formula C8H7BrClF B6234863 1-(2-bromoethyl)-3-chloro-2-fluorobenzene CAS No. 1260809-87-7

1-(2-bromoethyl)-3-chloro-2-fluorobenzene

Cat. No.: B6234863
CAS No.: 1260809-87-7
M. Wt: 237.5
InChI Key:
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Description

Bromoethyl compounds are a class of organic compounds that contain a bromoethyl group (-CH2-CH2-Br). They are used in various chemical reactions due to their reactivity . The presence of a halogen atom such as bromine makes these compounds useful in many organic synthesis reactions .


Synthesis Analysis

Bromoethyl compounds can be synthesized through various methods. One common method is the reaction of ethylene with hydrogen bromide . Another method involves the electrochemical generation of bromine from hydrobromic acid in a flow electrochemical reactor .


Molecular Structure Analysis

The molecular structure of bromoethyl compounds generally consists of a two-carbon chain (ethyl group) with a bromine atom attached. The presence of the bromine atom makes these compounds highly reactive .


Chemical Reactions Analysis

Bromoethyl compounds are involved in various chemical reactions. They can undergo nucleophilic substitution reactions, elimination reactions, and can also be used to form Grignard reagents .


Physical and Chemical Properties Analysis

Bromoethyl compounds are usually liquids at room temperature. They have a relatively high density and a low boiling point .

Mechanism of Action

The mechanism of action of bromoethyl compounds in chemical reactions often involves the bromine atom. The bromine atom is a good leaving group, which makes these compounds useful in nucleophilic substitution reactions .

Safety and Hazards

Bromoethyl compounds can be hazardous. They are typically classified as flammable liquids. They can cause skin and eye irritation, and may be harmful if swallowed or inhaled .

Future Directions

Bromoethyl compounds have potential for use in the design of new drugs and other chemical products . Their reactivity and the presence of a good leaving group (bromine) make them useful in various organic synthesis reactions .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromoethyl)-3-chloro-2-fluorobenzene involves the reaction of 2-chloro-3-fluorotoluene with 2-bromoethanol in the presence of a base to form the intermediate 1-(2-bromoethyl)-2-chloro-3-fluorotoluene. This intermediate is then treated with a strong base and a dehydrohalogenating agent to form the final product.", "Starting Materials": [ "2-chloro-3-fluorotoluene", "2-bromoethanol", "Base", "Strong base", "Dehydrohalogenating agent" ], "Reaction": [ "Step 1: 2-chloro-3-fluorotoluene is reacted with 2-bromoethanol in the presence of a base, such as potassium carbonate, to form the intermediate 1-(2-bromoethyl)-2-chloro-3-fluorotoluene.", "Step 2: The intermediate is then treated with a strong base, such as sodium hydride, and a dehydrohalogenating agent, such as potassium tert-butoxide, to form the final product 1-(2-bromoethyl)-3-chloro-2-fluorobenzene." ] }

CAS No.

1260809-87-7

Molecular Formula

C8H7BrClF

Molecular Weight

237.5

Purity

95

Origin of Product

United States

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